![molecular formula C7H7ClN2O2 B1297790 Ethyl 5-chloropyrazine-2-carboxylate CAS No. 54013-04-6](/img/structure/B1297790.png)
Ethyl 5-chloropyrazine-2-carboxylate
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Overview
Description
Ethyl 5-chloropyrazine-2-carboxylate, also known as ECP, is a derivative of pyrazine and has been studied extensively for its potential as a synthetic intermediate. This synthetic intermediate has been used in the synthesis of various compounds, including pharmaceuticals and agrochemicals. ECP is an important building block in the synthesis of a variety of compounds, such as pharmaceuticals and agrochemicals. It has been used in many scientific applications, including the synthesis of drugs and the development of new materials.
Scientific Research Applications
Synthesis and Molecular Structure Analysis
- Synthesis Techniques: Ethyl 5-chloropyrazine-2-carboxylate serves as a precursor in synthesizing complex molecules. For instance, it has been used to synthesize ethyl 5-(4-chlorophenyl)-3-methyl-1-phenyl-1H-pyrazole-4-carboxylate through a reaction involving ethyl 2-(4-chlorobenzylidene)-3-oxobutanoate and phenylhydrazine hydrochloride. The product was characterized by 1H NMR, mass spectral analysis, and single crystal X-ray diffraction studies, revealing its triclinic crystal system and structural stability supported by CH...O intramolecular hydrogen bonds and π-π interactions (Achutha et al., 2017).
Novel Compound Synthesis under Specific Conditions
- Ultrasound Irradiation: Another study demonstrated the synthesis of a series of ethyl 1-(2,4-dichlorophenyl)-1H-pyrazole-3-carboxylates from cyclocondensation reactions under ultrasound irradiation, showcasing high regioselectivity and yields. This method significantly reduced reaction times, highlighting the efficiency of ultrasound in chemical synthesis (Machado et al., 2011).
Application in Fluorescent Molecules and Agricultural Chemicals
- Fluorescent Molecules and Agrochemicals: Research on ethyl 5-amino-3-trifluoromethyl-1H-pyrazole-4-carboxylate revealed its utility in synthesizing trifluoromethylated pyrazolo[1,5-a]pyrimidine and pyrazolo[5,1-d][1,2,3,5]tetrazine-4(3H)-ones. These compounds exhibit notable properties such as strong fluorescence, making them potential candidates for fluorescent molecule applications. Additionally, some derivatives showed activity as monocotyledonous Echinochloa crus-galli L. Beauv inhibitors, indicating potential agricultural applications (Wu et al., 2006).
Structural and Theoretical Investigations
- Molecular and Structural Analysis: Studies focusing on the biologically important derivative, 5-methyl-1-phenyl-1H-pyrazole-4-carboxylic acid, derived from a similar compound, employed experimental and theoretical analyses, including FT-IR, NMR spectroscopy, and X-ray diffraction. These comprehensive studies help understand the compound's molecular structure, stability, and potential interactions in biological systems (Viveka et al., 2016).
Microwave-Assisted Synthesis
- Efficient Synthesis Methods: The microwave-assisted synthesis of novel 5-trichloromethyl-4,5-dihydro-1H-1-pyrazole ethyl esters under solvent-free conditions is an example of utilizing modern techniques to enhance reaction efficiency and environmental sustainability. This method provides a high yield of products, showcasing an advancement in synthetic organic chemistry (Martins et al., 2006).
Safety and Hazards
The compound is associated with certain hazard statements: H315-H319-H335 . These imply that it may cause skin irritation, serious eye irritation, and may cause respiratory irritation. Precautionary statements associated with the compound include P261-P305+P351+P338, which suggest avoiding breathing dust/fume/gas/mist/vapors/spray, and if in eyes, rinse cautiously with water for several minutes .
Properties
IUPAC Name |
ethyl 5-chloropyrazine-2-carboxylate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H7ClN2O2/c1-2-12-7(11)5-3-10-6(8)4-9-5/h3-4H,2H2,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CFKGDFQQELWOHA-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CN=C(C=N1)Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H7ClN2O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10332763 |
Source
|
Record name | ethyl 5-chloropyrazine-2-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10332763 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
186.59 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
54013-04-6 |
Source
|
Record name | ethyl 5-chloropyrazine-2-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10332763 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | ethyl 5-chloropyrazine-2-carboxylate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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